Cas no 4459-24-9 (1-Butanol, 2-fluoro-)
1-Butanol, 2-fluoro- structure
Product Name:1-Butanol, 2-fluoro-
CAS No:4459-24-9
MF:C4H9FO
MW:92.112065076828
CID:1516249
PubChem ID:13278455
Update Time:2025-04-21
1-Butanol, 2-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanol, 2-fluoro-
- 4459-24-9
- 2-fluoro-1-butanol
- CHEMBL4571094
- AKOS023777439
- F2147-5488
- DTXSID301315873
- 2-fluorobutan-1-ol
-
- Inchi: 1S/C4H9FO/c1-2-4(5)3-6/h4,6H,2-3H2,1H3
- InChI Key: BLYSPQXGKZNMJA-UHFFFAOYSA-N
- SMILES: FC(CO)CC
Computed Properties
- Exact Mass: 92.06377
- Monoisotopic Mass: 92.063743068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 30.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1-Butanol, 2-fluoro- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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